(5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE

• IUPAC Name: (5-bromothiophen-2-yl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H14BrN3OS/c15-12-5-4-11(20-12)14(19)18-9-7-17(8-10-18)13-3-1-2-6-16-13/h1-6H,7-10H2
• InChI Key: IUEZDGHTYJEUOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC=C(S3)Br
• Molecular Formula: C14H14BrN3OS
• Molecular Weight: 352.25 g/mol

Description

(5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE is a chemical compound with the molecular formula C13H13BrN4OS and a molecular weight of 353.237 Da . This compound is known for its applications in scientific research, particularly in the fields of chemistry and biology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE typically involves the reaction of 5-bromo-2-thiophenecarboxylic acid with 4-(2-pyridyl)piperazine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom in the thiophene ring can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in tetrahydrofuran.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding alcohol or amine.

Substitution: Formation of various substituted thiophene derivatives.

Scientific Research Applications

(5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-(5-BROMOTHIOPHEN-2-YL)BENZONITRILE: A compound with a similar thiophene structure but different functional groups.

5-BROMO-2-(2-THIENYL)PYRIDINE: Another compound with a bromothiophene and pyridine moiety.

Uniqueness

(5-BROMO-2-THIENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE is unique due to its specific combination of a bromothiophene ring and a pyridylpiperazine moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications .